Cas no 51062-68-1 (Acetic acid, 2-[(5,6,7,8-tetrahydro-8-oxo-2-naphthalenyl)oxy]-)

• Product Name: Acetic acid, 2-[(5,6,7,8-tetrahydro-8-oxo-2-naphthalenyl)oxy]-
• CAS No: 51062-68-1
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• MDL: MFCD31729372
• CID: 4672753
• Update Time: 2025-07-10

Acetic acid, 2-[(5,6,7,8-tetrahydro-8-oxo-2-naphthalenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-((8-Oxo-5,6,7,8-tetrahydronaphthalen-2-yl)oxy)acetic acid
• Acetic acid, 2-[(5,6,7,8-tetrahydro-8-oxo-2-naphthalenyl)oxy]-

• MDL： MFCD31729372
• Inchi： 1S/C12H12O4/c13-11-3-1-2-8-4-5-9(6-10(8)11)16-7-12(14)15/h4-6H,1-3,7H2,(H,14,15)
• InChI Key： RBSVFCRWLMNKKN-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=C2C(=C1)C(=O)CCC2

Additional information on Acetic acid, 2-[(5,6,7,8-tetrahydro-8-oxo-2-naphthalenyl)oxy]-

Recent Advances in the Study of Acetic acid, 2-[(5,6,7,8-tetrahydro-8-oxo-2-naphthalenyl)oxy]- (CAS: 51062-68-1)

The compound Acetic acid, 2-[(5,6,7,8-tetrahydro-8-oxo-2-naphthalenyl)oxy]- (CAS: 51062-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthalene-based structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of its anti-inflammatory and anticancer properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects on specific inflammatory pathways, particularly those involving cyclooxygenase-2 (COX-2). The study utilized in vitro and in vivo models to validate these effects, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs. Furthermore, molecular docking studies revealed strong binding affinities to COX-2, providing a structural basis for its activity.

In addition to its anti-inflammatory properties, recent investigations have highlighted its role in cancer therapy. Research conducted by a team at the National Cancer Institute (2024) explored the compound's ability to induce apoptosis in various cancer cell lines, including breast and lung cancer. The study identified that the compound triggers the mitochondrial pathway of apoptosis, characterized by the release of cytochrome c and activation of caspase-9. These findings underscore its potential as a chemotherapeutic agent, particularly for cancers resistant to conventional treatments.

The synthetic routes for Acetic acid, 2-[(5,6,7,8-tetrahydro-8-oxo-2-naphthalenyl)oxy]- have also been a focal point of recent research. A paper in Organic & Biomolecular Chemistry (2023) detailed an optimized synthetic protocol that improves yield and scalability. The new method employs a catalytic asymmetric hydrogenation step, which enhances the enantiomeric purity of the final product. This advancement is critical for ensuring the compound's suitability for large-scale pharmaceutical production.

Pharmacokinetic studies have further enriched our understanding of this compound. A recent pharmacokinetic profiling study (European Journal of Pharmaceutical Sciences, 2024) reported favorable absorption and distribution properties, with moderate plasma protein binding and good bioavailability. However, the study also noted rapid metabolism, suggesting the need for formulation strategies to enhance its half-life in vivo.

In conclusion, Acetic acid, 2-[(5,6,7,8-tetrahydro-8-oxo-2-naphthalenyl)oxy]- (CAS: 51062-68-1) represents a promising candidate for further drug development. Its multifaceted pharmacological profile, combined with recent advancements in synthesis and pharmacokinetics, positions it as a valuable molecule in the quest for new therapeutic agents. Future research should focus on clinical translation, toxicity profiling, and the development of derivatives to optimize its therapeutic efficacy.